4-{[(Diphenylmethyl)amino]methyl}benzonitrile

• Molecular Formula: C21H18N2
• Molecular Weight: 298.4 g/mol
• IUPAC Name: 4-[(benzhydrylamino)methyl]benzonitrile
• InChI: InChI=1S/C21H18N2/c22-15-17-11-13-18(14-12-17)16-23-21(19-7-3-1-4-8-19)20-9-5-2-6-10-20/h1-14,21,23H,16H2
• InChI Key: BOMDGVCEHXHSTD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)NCC3=CC=C(C=C3)C#N

Description

4-{[(Diphenylmethyl)amino]methyl}benzonitrile is a useful research compound. Its molecular formula is C21H18N2 and its molecular weight is 298.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of para-cyanobenzyl bromide (13.72 g, 70 mmol), benzhydrylamine (13.79 g, 70 mmol) and potassium carbonate (16.8 g, 70 mmol) in ethanol (200 ml) was stirred under reflux for 5 hours. The mixture was allowed to cool, the resulting precipitate filtered off and the filtrate evaporated under reduced pressure. The residue was recrystallised from 80-100 petrol/isopropanol to give the title compound as an oil, 14.5 g.